Cas no 51586-22-2 (1-(2-Chlorophenyl)-N-methylethanamine)

• Product Name: 1-(2-Chlorophenyl)-N-methylethanamine
• CAS No: 51586-22-2
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD09730226
• CID: 840899
• PubChem ID: 16783514
• Update Time: 2024-11-02

1-(2-Chlorophenyl)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-N-methylethanamine
• Benzenemethanamine, 2-chloro-N,.alpha.-dimethyl-
• 2-Chloro-N,alpha-dimethylbenzenemethanamine
• NCGC00374063-01
• 1-(2-Chlorophenyl)-N-methylethan-1-amine
• FT-0723075
• EN300-33214
• DTXSID30588427
• AMY10534
• N12587
• CS-0216081
• Z138106016
• AKOS016842475
• AS-67820
• SCHEMBL2400753
• [1-(2-chlorophenyl)ethyl](methyl)amine
• 51586-22-2
• Benzenemethanamine,2-chloro-N,.alpha.-dimethyl-
• AKOS000138921
• DB-032419

• MDL： MFCD09730226
• Inchi： 1S/C9H12ClN/c1-7(11-2)8-5-3-4-6-9(8)10/h3-7,11H,1-2H3
• InChI Key： UEVNECVWVMFIRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)NC

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 212 ºC
• Flash Point: 82 ºC